Cas no 55687-05-3 (2,5-Dichloroquinoxaline)

• Product Name: 2,5-Dichloroquinoxaline
• CAS No: 55687-05-3
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD11846477
• CID: 1025456
• PubChem ID: 10679487
• Update Time: 2025-04-20

2,5-Dichloroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloroquinoxaline
• 2,5-Dichlor-chinoxalin
• 2,5-dichloro-quinoxaline
• UMVYPMIZWHTLFF-UHFFFAOYSA-N
• FCH1184514
• AX8226752
• ST24021541
• Z4882
• A870130
• Z1255491533
• SY258771
• DS-2523
• CS-0042647
• AMY26897
• AKOS015904715
• EN300-3177587
• DTXSID10443388
• CHEBI:188850
• SCHEMBL2320859
• 55687-05-3
• MFCD11846477
• DTXCID50394209

• MDL： MFCD11846477
• Inchi： 1S/C8H4Cl2N2/c9-5-2-1-3-6-8(5)11-4-7(10)12-6/h1-4H
• InChI Key： UMVYPMIZWHTLFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=NC=C(N=2)Cl

Computed Properties

• Exact Mass: 197.97500
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 290.5±35.0 °C at 760 mmHg
• Flash Point: 157.1±11.5 °C
• PSA: 25.78000
• LogP: 2.93660
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Dichloroquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD226752)